1-Methyl-1-{2-[(3-methyl-5-phenylpentyl)oxy]-2-oxoethyl}piperidinium

• Molecular Formula: C20H32NO2+
• Molecular Weight: 318.5 g/mol
• IUPAC Name: (3-methyl-5-phenylpentyl) 2-(1-methylpiperidin-1-ium-1-yl)acetate
• InChI: InChI=1S/C20H32NO2/c1-18(11-12-19-9-5-3-6-10-19)13-16-23-20(22)17-21(2)14-7-4-8-15-21/h3,5-6,9-10,18H,4,7-8,11-17H2,1-2H3/q+1
• InChI Key: CIRQWEZPEONMPP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)CCOC(=O)C[N+]2(CCCCC2)C

Description

1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM is a complex organic compound with a unique structure that includes a piperidinium ion core

Preparation Methods

The synthesis of 1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM typically involves multiple stepsCommon reagents used in these reactions include hydrazine, ethyl acetoacetate, and various catalysts under reflux conditions . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium tert-butoxide. The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. Detailed studies are required to fully elucidate these mechanisms .

Comparison with Similar Compounds

1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM can be compared with similar compounds such as:

1-Phenyl-3-methyl-5-pyrazolone: Known for its antioxidant properties.

3-Methyl-1-phenyl-2-pyrazolin-5-one: Used as a reagent for detecting reducing carbohydrates.

Indole derivatives: These compounds have diverse biological activities and are used in various therapeutic applications. The uniqueness of 1-METHYL-1-{2-[(3-METHYL-5-PHENYLPENTYL)OXY]-2-OXOETHYL}PIPERIDIN-1-IUM lies in its specific structure and the resulting properties that differentiate it from these similar compounds.